Cas no 956075-57-3 (4-((1H-pyrazol-1-yl)methyl)piperidine)

• Product Name: 4-((1H-pyrazol-1-yl)methyl)piperidine
• CAS No: 956075-57-3
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• MDL: MFCD09864302
• CID: 823649
• PubChem ID: 28063741
• Update Time: 2025-06-25

4-((1H-pyrazol-1-yl)methyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-((1H-Pyrazol-1-yl)methyl)piperidine dihydrochloride
• 4-((1H-pyrazol-1-yl)methyl)piperidine
• 4-(1H-Pyrazol-1-ylmethyl)piperidine dihydrochloride
• 4-(pyrazol-1-ylmethyl)piperidine,dihydrochloride
• 4-Pyrazol-1-ylmethyl-piperidine
• F2145-0602
• 956075-57-3
• 4-(1H-pyrazol-1-ylmethyl)piperidine, AldrichCPR
• Z839521286
• AKOS005174220
• MFCD09864302
• BB 0257262
• EN300-71162
• SCHEMBL9933457
• CHEMBL4528513
• AC8130
• SY185308
• 4-(pyrazol-1-ylmethyl)piperidine
• F2198-2565
• CS-0312379
• 4-(1H-pyrazol-1-ylmethyl)piperidine
• 4-[(1H-pyrazol-1-yl)methyl]piperidine
• ZLTMCLFJUNUCHO-UHFFFAOYSA-N
• 4-[(1-Pyrazolyl)methyl]piperidine
• DB-031988
• ALBB-013374
• piperidine, 4-(1H-pyrazol-1-ylmethyl)-, dihydrochloride

• MDL： MFCD09864302
• Inchi： 1S/C9H15N3/c1-4-11-12(7-1)8-9-2-5-10-6-3-9/h1,4,7,9-10H,2-3,5-6,8H2
• InChI Key： ZLTMCLFJUNUCHO-UHFFFAOYSA-N
• SMILES： N1CCC(CN2C=CC=N2)CC1

Computed Properties

• Exact Mass: 165.12700
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 29.8Ų

Experimental Properties

• PSA: 29.85000
• LogP: 1.21150

4-((1H-pyrazol-1-yl)methyl)piperidine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4-((1H-pyrazol-1-yl)methyl)piperidine

Introduction to 4-((1H-pyrazol-1-yl)methyl)piperidine (CAS No. 956075-57-3) in Modern Chemical and Pharmaceutical Research

4-((1H-pyrazol-1-yl)methyl)piperidine, identified by the chemical abstracts service number 956075-57-3, is a significant compound in the realm of medicinal chemistry and drug discovery. This heterocyclic amine derivative has garnered considerable attention due to its structural versatility and potential biological activities. The compound features a piperidine ring linked to a pyrazole moiety, creating a scaffold that is highly conducive to further functionalization and exploration of pharmacological properties.

The molecular structure of 4-((1H-pyrazol-1-yl)methyl)piperidine consists of a six-membered nitrogen-containing ring (piperidine) connected to a five-membered aromatic ring containing two nitrogen atoms (pyrazole). This unique combination of heterocyclic rings enhances the compound's ability to interact with biological targets, making it a valuable candidate for the development of novel therapeutic agents. The presence of both nitrogen atoms in the pyrazole ring contributes to its electron-rich nature, which can be exploited in various chemical reactions and interactions with biological systems.

In recent years, there has been growing interest in exploring the pharmacological potential of 4-((1H-pyrazol-1-yl)methyl)piperidine and its derivatives. The compound's dual heterocyclic system has been investigated for its role in modulating various biological pathways, including enzyme inhibition and receptor binding. Preliminary studies have suggested that derivatives of this compound may exhibit properties relevant to central nervous system (CNS) disorders, cardiovascular diseases, and inflammatory conditions. These findings have prompted further research into optimizing its structure for improved efficacy and reduced side effects.

One of the most compelling aspects of 4-((1H-pyrazol-1-yl)methyl)piperidine is its synthetic accessibility. The presence of reactive sites on both the piperidine and pyrazole rings allows for diverse chemical modifications, enabling the creation of a wide array of analogs. Researchers have leveraged this flexibility to design molecules with enhanced binding affinity, selectivity, and metabolic stability. For instance, modifications at the methyl group attached to the piperidine ring have been shown to influence solubility and bioavailability, critical factors in drug development.

The integration of computational chemistry and high-throughput screening has accelerated the discovery process for compounds like 4-((1H-pyrazol-1-yl)methyl)piperidine. Advanced modeling techniques have been employed to predict binding interactions with target proteins, providing insights into potential drug mechanisms. These computational approaches have complemented experimental efforts, allowing for more targeted synthesis of promising derivatives. Such interdisciplinary strategies are pivotal in modern pharmaceutical research, where efficiency and precision are paramount.

Recent advancements in understanding the role of heterocyclic compounds in drug discovery have highlighted the importance of 4-((1H-pyrazol-1-yl)methyl)piperidine as a lead structure. Studies have demonstrated its potential in addressing complex diseases by interacting with key biological targets. For example, researchers have explored its efficacy in modulating neurotransmitter receptors, which could have implications for treating neurological disorders such as Parkinson's disease and Alzheimer's disease. Additionally, its structural features make it a suitable candidate for developing anti-inflammatory agents by targeting cyclooxygenase (COX) enzymes or other inflammatory pathways.

The pharmacokinetic profile of 4-((1H-pyrazol-1-yl)methyl)piperidine is another area of active investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Preclinical studies have provided valuable data on its bioavailability and metabolic pathways, guiding efforts to enhance its pharmacological properties. By refining its chemical structure based on these insights, researchers aim to develop derivatives with improved pharmacokinetic profiles suitable for clinical translation.

Collaborative efforts between academic institutions and pharmaceutical companies have further propelled research on 4-((1H-pyrazol-1-yl)methyl)piperidine. These partnerships facilitate the sharing of resources, expertise, and data, accelerating the pace of discovery. The compound's multifaceted potential has attracted multidisciplinary teams focused on medicinal chemistry, biochemistry, pharmacology, and computational biology. Such collaborative environments foster innovation and enable the rapid development of novel therapeutic strategies.

The future prospects for 4-((1H-pyrazol-1-yl)methyl)piperidine are promising, with ongoing research aimed at uncovering new applications and refining existing ones. As our understanding of biological systems continues to evolve, so too will our ability to harness the therapeutic potential of this versatile compound. Continued investment in research infrastructure and interdisciplinary collaboration will be essential in realizing these goals.